2,5-dichloro-N-[4-(4-chlorophenyl)-3-phenyl-1,3-thiazol-2(3H)-ylidene]aniline

• IUPAC Name: 4-(4-chlorophenyl)-N-(2,5-dichlorophenyl)-3-phenyl-1,3-thiazol-2-imine
• InChI: InChI=1S/C21H13Cl3N2S/c22-15-8-6-14(7-9-15)20-13-27-21(26(20)17-4-2-1-3-5-17)25-19-12-16(23)10-11-18(19)24/h1-13H
• InChI Key: YBMKBIXQLFXHNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=CSC2=NC3=C(C=CC(=C3)Cl)Cl)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H13Cl3N2S
• Molecular Weight: 431.8 g/mol

Description

2,5-dichloro-N-[4-(4-chlorophenyl)-3-phenyl-1,3-thiazol-2(3H)-ylidene]aniline is a chemical compound that has been widely studied for its potential use in various scientific research applications. This compound is also known by the name of DCTA and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-[4-(4-chlorophenyl)-3-phenyl-1,3-thiazol-2(3H)-ylidene]aniline is not fully understood. However, it has been suggested that the compound exerts its anti-cancer activity by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dichloro-N-[4-(4-chlorophenyl)-3-phenyl-1,3-thiazol-2(3H)-ylidene]aniline in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2,5-dichloro-N-[4-(4-chlorophenyl)-3-phenyl-1,3-thiazol-2(3H)-ylidene]aniline. One of the most important directions is the further elucidation of its mechanism of action. This will help to better understand how the compound exerts its anti-cancer activity. Another important direction is the development of more efficient and less toxic synthesis methods for the compound. This will make it more accessible for use in scientific research. Finally, the potential use of this compound in combination with other anti-cancer agents should be explored to determine its synergistic effects.

Scientific Research Applications

2,5-dichloro-N-[4-(4-chlorophenyl)-3-phenyl-1,3-thiazol-2(3H)-ylidene]aniline has been widely studied for its potential use in various scientific research applications. One of the most important applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potent anti-cancer activity against various cancer cell lines.